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Compound of Interest

Compound Name: 4-Pyridyldiphenylphosphine

Cat. No.: B15470777 Get Quote

An In-depth Technical Guide on 4-Pyridyldiphenylphosphine: Molecular Structure and

Properties

Introduction
4-Pyridyldiphenylphosphine, also known as diphenyl(4-pyridyl)phosphine, is an

organophosphorus compound with significant applications in coordination chemistry and

catalysis. Its structure, featuring a phosphorus atom bonded to two phenyl groups and a

pyridine ring, allows it to act as a versatile ligand for various transition metals. This guide

provides a comprehensive overview of its molecular structure, weight, and key chemical

properties, tailored for researchers, scientists, and professionals in drug development.

Molecular Structure and Weight
The fundamental characteristics of 4-Pyridyldiphenylphosphine are summarized in the table

below, providing a clear overview of its key quantitative data.
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Property Value

Molecular Formula C₁₇H₁₄NP

Molecular Weight 263.27 g/mol [1]

Exact Mass 263.086386449 g/mol [1]

IUPAC Name diphenyl(pyridin-4-yl)phosphane[1]

Canonical SMILES
C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=N

C=C3[1]

InChI Key NNUYBTCLSLNFBV-UHFFFAOYSA-N[1]

CAS Number 54750-98-0[1]

The molecular structure of 4-Pyridyldiphenylphosphine consists of a central phosphorus

atom covalently bonded to two phenyl rings and one pyridine ring, with the pyridine ring

attached at its fourth position. This arrangement makes it a valuable ligand in the synthesis of

metal complexes used in various catalytic processes, such as Suzuki and Heck cross-coupling

reactions.[1]

Synthesis of 4-Pyridyldiphenylphosphine
A common and effective method for the synthesis of 4-Pyridyldiphenylphosphine is through

the direct phosphination of a pyridine derivative. A detailed experimental protocol for this

synthesis is provided below.

Experimental Protocol: Direct Phosphination
Objective: To synthesize 4-Pyridyldiphenylphosphine from diphenylphosphine and 4-

bromopyridine.

Materials:

Diphenylphosphine

4-Bromopyridine
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A suitable base (e.g., sodium hydride or potassium tert-butoxide)

Anhydrous aprotic solvent (e.g., tetrahydrofuran or dioxane)

Standard laboratory glassware for inert atmosphere reactions (Schlenk line)

Magnetic stirrer and heating mantle

Reagents for work-up and purification (e.g., deionized water, organic solvents for extraction,

silica gel for chromatography)

Procedure:

Reaction Setup: All glassware should be thoroughly dried and the reaction assembled under

an inert atmosphere (e.g., nitrogen or argon) to prevent the oxidation of diphenylphosphine.

Reagent Addition: In a Schlenk flask, the chosen base is suspended in the anhydrous

solvent. To this suspension, diphenylphosphine is added dropwise at room temperature with

vigorous stirring.

Formation of the Phosphide: The mixture is stirred until the deprotonation of

diphenylphosphine is complete, forming the corresponding diphenylphosphide salt.

Coupling Reaction: A solution of 4-bromopyridine in the same anhydrous solvent is then

added slowly to the reaction mixture.

Reaction Monitoring: The reaction progress is monitored by a suitable analytical technique,

such as thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-

MS). The reaction is typically heated to ensure completion.

Work-up: Upon completion, the reaction is carefully quenched by the slow addition of

deionized water. The aqueous layer is extracted with an appropriate organic solvent (e.g.,

dichloromethane or ethyl acetate). The combined organic layers are then washed with brine,

dried over an anhydrous salt (e.g., sodium sulfate), and the solvent is removed under

reduced pressure.
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Purification: The crude product is purified by column chromatography on silica gel to yield

pure 4-Pyridyldiphenylphosphine.

Diphenylphosphine
(C₆H₅)₂PH

Base
Anhydrous Solvent

4-Bromopyridine
C₅H₄BrN

4-Pyridyldiphenylphosphine
(C₆H₅)₂P(C₅H₄N)

+ HBr

Click to download full resolution via product page

Caption: Synthesis of 4-Pyridyldiphenylphosphine via direct phosphination.

Applications and Biological Activity
4-Pyridyldiphenylphosphine is primarily utilized as a ligand in transition metal-catalyzed

reactions, where it can enhance reaction rates and selectivity.[1] Its electronic properties also

make it a candidate for applications in material science, particularly in the development of

phosphorescent materials and organic light-emitting diodes (OLEDs).[1]

Furthermore, the biological activity of phosphine derivatives has been a subject of

investigation. While specific data on 4-Pyridyldiphenylphosphine is limited, related

compounds have demonstrated cytotoxic effects against cancer cell lines, suggesting potential

applications in pharmaceutical chemistry and drug development.[1] Its ability to form stable

complexes with metals may also influence biological pathways by affecting enzyme activity and

cellular signaling.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Pyridyldiphenylphosphine molecular structure and
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15470777#4-pyridyldiphenylphosphine-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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